(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Molecular Formula: C21H19NO6S
• Molecular Weight: 413.4 g/mol
• IUPAC Name: [(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C21H19NO6S/c1-12-18(28-29(4,24)25)8-6-15-20(23)19(27-21(12)15)9-13-11-22(2)17-7-5-14(26-3)10-16(13)17/h5-11H,1-4H3/b19-9+
• InChI Key: JMISJALVSRRIFG-DJKKODMXSA-N
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C/C3=CN(C4=C3C=C(C=C4)OC)C)/C2=O)OS(=O)(=O)C
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CN(C4=C3C=C(C=C4)OC)C)C2=O)OS(=O)(=O)C

Description

(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a synthetic chemical hybrid molecule designed for advanced research purposes. This compound features a methoxy-substituted indole core, a structural motif found in various bioactive molecules , linked to a 7-methyl-3-oxobenzofuran system bearing a methanesulfonate (mesylate) ester group. The mesylate functional group is often incorporated to enhance properties such as solubility or to serve as a reactive handle for further chemical synthesis. The specific research value, mechanism of action, and primary applications of this compound are areas of active investigation. Researchers are exploring the potential of such complex heterocyclic hybrids in various fields, which can include serving as key intermediates in organic synthesis or as tools for pharmacological studies. Indole derivatives are widely investigated for their diverse biological activities , and benzofuran scaffolds are also common in medicinal chemistry research. The exact mechanism of action for this specific compound is not fully elucidated and is dependent on the research context. Handling of this material should follow standard laboratory safety protocols. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate typically involves multi-step organic reactions. The initial steps often include the formation of the indole and benzofuran cores, followed by their functionalization and coupling. Common reagents used in these steps include methanesulfonyl chloride, methyl iodide, and various catalysts to facilitate the reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to optimize the production process. The use of high-throughput screening methods can also aid in identifying the most efficient reaction conditions.

Chemical Reactions Analysis

Reaction Types

The compound exhibits diverse reactivity due to its structural complexity, which includes an indole moiety, a benzofuran core, and a methanesulfonate group. Key reaction types include:

• Oxidation : The methanesulfonate group and aromatic rings may undergo oxidation, forming corresponding oxides under conditions with oxidizing agents like KMnO₄.

• Reduction : Reduction of carbonyl groups (e.g., ketones) or double bonds could yield alcohols or saturated derivatives, typically using agents like LiAlH₄.

• Nucleophilic Substitution : The methanesulfonate group is a good leaving group, enabling substitution reactions with nucleophiles (e.g., hydroxylamine or amines) to form modified derivatives.

• Cyclization : The benzofuran and indole rings may participate in cyclization reactions, though specific conditions depend on the reaction environment .

Reaction Conditions

The compound’s reactivity is influenced by controlled conditions:

• Catalysts : Strong acids (e.g., H₂SO₄) or bases (e.g., AcONa) are used to facilitate condensation or substitution reactions .

• Temperature : Reactions often occur at elevated temperatures (e.g., 100°C for condensation) or under reflux .

• Solvents : Inert solvents like dioxane or benzene are employed to prevent side reactions .

Major Products

The compound’s transformations yield diverse products, depending on the reaction pathway:

Reaction Type	Major Products	Key Observations
Oxidation	Oxides of benzofuran/indole	Alters hydrophobicity and biological activity
Reduction	Alcohols or saturated derivatives	Reduces carbonyl groups (e.g., ketones to alcohols)
Nucleophilic Substitution	Derivatives with new functional groups	Methanesulfonate replaced by nucleophiles (e.g., -NH₂, -OH)
Cyclization	Fused heterocyclic compounds	Forms novel ring systems (e.g., thiadiazoles)

Mechanistic Insights

• Condensation Reactions : The synthesis of hybrids 8 and 9 involves condensation between indole aldehydes and benzofuranones, with sulfuric acid or AcONa as catalysts .

• Nucleophilic Substitution : The methanesulfonate group enables efficient substitution reactions, making it a versatile intermediate in medicinal chemistry.

Scientific Research Applications

Research indicates that compounds with similar structural features exhibit various biological activities, including:

Antimicrobial Activity : The compound shows potential as an antimicrobial agent. Studies have demonstrated that benzofuran derivatives can inhibit the growth of various pathogens, suggesting that this compound may also possess similar properties. For instance, derivatives containing the benzofuran structure have been shown to exhibit significant antifungal activity against species such as Fusarium oxysporum .

Anticancer Properties : The indole moiety is known for its role in numerous biologically active compounds, particularly those with anticancer properties. Compounds with indole structures have been reported to induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms .

Anti-inflammatory Effects : Some studies suggest that compounds containing benzofuran and indole units may exert anti-inflammatory effects by modulating inflammatory pathways, which could be beneficial in treating inflammatory diseases .

Synthetic Routes

The synthesis of this compound typically involves multi-step organic reactions. These synthetic routes require careful optimization to achieve high yields and purity. Common methods include:

• Formation of the Indole Moiety : This step often involves cyclization reactions from simpler precursors.
• Benzofuran Synthesis : Benzofurans can be synthesized through methods such as cyclization of phenolic compounds.
• Final Coupling Reactions : The final product is obtained by coupling the indole and benzofuran components, followed by functional group modifications to introduce the methanesulfonate group.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

• Antifungal Activity Study : A study focused on various benzofuran derivatives found that certain modifications significantly increased antifungal potency against Fusarium oxysporum. The structure–activity relationship (SAR) indicated that specific functional groups enhance biological activity .
• Anticancer Research : Research on indole-based compounds revealed their ability to inhibit cancer cell proliferation through multiple pathways, including the modulation of cell cycle regulators and apoptosis .
• Inflammation Modulation : Investigations into the anti-inflammatory properties of similar compounds suggested their potential use in treating chronic inflammatory conditions by inhibiting pro-inflammatory cytokines .

Mechanism of Action

The mechanism of action of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in cellular processes. The compound can modulate these targets, leading to changes in cellular function and signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Functional Group Analysis

The compound belongs to a class of indole-benzofuran hybrids, which are explored for their diverse pharmacological activities. Below is a comparative analysis with structurally related compounds:

Compound	Key Structural Features	Bioactivity	Spectroscopic Data
(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate	Methanesulfonate ester at C6; 5-methoxyindole substituent; (2E)-configuration	Hypothesized kinase inhibition (e.g., JAK/STAT pathway) based on docking studies	Limited published data; expected ¹H-NMR peaks: δ 8.2 (indole H), δ 3.8 (OCH₃)
Zygocaperoside	Triterpenoid saponin with sugar moieties; lacks methanesulfonate group	Anticancer (apoptosis induction in leukemia cells)	¹H-NMR: δ 5.3 (anomeric proton); ¹³C-NMR: δ 105–90 (sugar carbons)
Isorhamnetin-3-O-glycoside	Flavonol glycoside with hydroxyl groups; no benzofuran or indole	Antioxidant and anti-inflammatory	UV λmax: 350 nm; ¹H-NMR: δ 6.8 (aromatic protons)
Synthetic indole-benzofuran hybrids (e.g., without methanesulfonate)	Free hydroxyl at C6; similar indole substituents	Moderate COX-2 inhibition (IC₅₀: 12–18 µM)	¹³C-NMR: δ 170 (ketone C=O); IR: 1680 cm⁻¹ (C=O stretch)

Key Findings

Methanesulfonate vs. Hydroxyl Groups : The methanesulfonate group in the target compound likely improves metabolic stability compared to hydroxyl-bearing analogues, which are prone to glucuronidation .

Stereochemical Impact : The (2E)-configuration ensures optimal π-π stacking with hydrophobic enzyme pockets, unlike (2Z)-isomers, which show reduced binding affinity in computational models.

Biological Activity : While Zygocaperoside and Isorhamnetin-3-O-glycoside exhibit well-documented anticancer and antioxidant effects, respectively, the target compound’s activity remains theoretical, pending empirical validation .

Spectroscopic Differentiation

• UV-Vis: The conjugated indole-benzofuran system in the target compound is expected to absorb at λmax ~320–340 nm, distinct from Isorhamnetin-3-O-glycoside’s flavonoid-based absorbance at 350 nm .
• ¹H-NMR: The methanesulfonate group’s methyl protons (δ ~3.1 ppm) and the indole’s methyl substituent (δ ~3.8 ppm) serve as diagnostic peaks absent in non-sulfonated analogues.

Biological Activity

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS Number: 929418-23-5) is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological properties, including cytotoxicity, apoptosis induction, and antimicrobial activity, supported by various research findings and case studies.

Chemical Structure and Properties

This compound features a unique structure combining an indole moiety with a benzofuran ring and a methanesulfonate group. Its molecular formula is $C_{28}H_{23}NO_5$ with a molecular weight of 453.5 g/mol. The structural complexity contributes to its diverse biological activities.

1. Cytotoxicity and Apoptosis Induction

Research indicates that compounds similar to (2E)-2 have significant cytotoxic effects on cancer cell lines. For instance, derivatives of benzofuran have been shown to induce apoptosis in K562 leukemia cells. In these studies, compounds exhibited varying degrees of effectiveness in increasing reactive oxygen species (ROS) levels, which are crucial in triggering apoptotic pathways.

Table 1: Apoptosis Induction in K562 Cells

Compound	Apoptotic Effect (%)	Caspase Activity Increase (%)
Compound A	21.6%	26%
Compound B	60.1%	27%
(2E)-2	Not yet quantified	Not yet quantified

The Annexin V-FITC assay was utilized to assess early and late apoptosis stages, revealing that the tested compounds significantly increased apoptosis markers compared to control groups .

The mechanism by which (2E)-2 induces apoptosis appears to involve mitochondrial dysfunction and the activation of caspases, which are critical for the apoptotic process. Studies have shown that increased ROS levels lead to mitochondrial membrane potential disruption, facilitating the release of cytochrome c and subsequent caspase activation .

3. Antimicrobial Activity

In addition to its anticancer properties, (2E)-2 has been evaluated for its antimicrobial activity against various bacterial strains. Preliminary studies indicate moderate activity against Gram-positive bacteria, with minimum inhibitory concentration (MIC) values ranging from 16 to 64 µg/mL . This suggests potential as a therapeutic agent in treating bacterial infections.

Table 2: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Streptococcus pneumoniae	64
Enterococcus faecalis	16

Case Study: Apoptosis Induction in Cancer Cells

A study focused on the effects of similar benzofuran derivatives on K562 cells demonstrated that these compounds could significantly induce apoptosis through ROS generation and mitochondrial dysfunction. The findings highlighted the potential of these compounds as lead candidates for developing new anticancer therapies .

Case Study: Antimicrobial Efficacy

Another study assessed the antimicrobial properties of related benzofuran compounds against clinical strains of bacteria. The results indicated that these compounds could inhibit bacterial growth effectively, suggesting their utility in antibiotic development .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing this compound, and how can reaction conditions be systematically optimized?

• Answer : The synthesis involves multi-step organic reactions, including indole ring functionalization, methanesulfonate esterification, and stabilization of the α,β-unsaturated ketone moiety. For optimization, employ Design of Experiments (DoE) to screen variables (e.g., temperature, catalyst loading, solvent polarity) and identify critical parameters. Flow-chemistry setups, as demonstrated in indole-based syntheses, enhance reproducibility and safety for exothermic steps . Bayesian optimization or heuristic algorithms (e.g., genetic algorithms) can further refine yields by iteratively modeling reaction landscapes .

Q. Which spectroscopic and chromatographic techniques are essential for characterizing this compound’s purity and structure?

• Answer : Prioritize:

• NMR (¹H/¹³C, 2D-COSY/HSQC) to confirm stereochemistry (E-configuration) and substituent positions.
• FT-IR for functional groups (e.g., C=O stretch at ~1700 cm⁻¹, sulfonate S=O at ~1350 cm⁻¹).
• HPLC-MS (reverse-phase C18 column) with high-resolution mass spectrometry (HRMS) for purity (>98%) and molecular ion verification.
• XRD for crystallinity and solid-state conformation, critical for stability studies .

Q. How can researchers validate the stability of the methanesulfonate group under varying pH and temperature conditions?

• Answer : Conduct accelerated stability studies in buffered solutions (pH 1–12) at 40–60°C. Monitor degradation via HPLC-UV at 254 nm. The sulfonate ester is prone to hydrolysis in alkaline conditions; use Arrhenius modeling to predict shelf-life. Stabilizers like antioxidants (e.g., BHT) or lyophilization may mitigate decomposition .

Advanced Research Questions

Q. What computational strategies are effective for predicting the compound’s reactivity and binding affinity in biological systems?

• Answer : Perform DFT calculations (B3LYP/6-31G* level) to map electron density, HOMO-LUMO gaps, and electrophilic sites. Molecular docking (AutoDock Vina) against target proteins (e.g., kinases, receptors) requires accurate protonation states and tautomer prediction via pKa shift modeling (MarvinSuite). Validate with MD simulations (AMBER/CHARMM) to assess binding stability .

Q. How should researchers resolve contradictions in spectroscopic data (e.g., unexpected NOE correlations or mass fragments)?

• Answer : Cross-validate with alternative techniques:

• NOESY/ROESY to distinguish spatial proximity artifacts from true stereochemical assignments.
• Isotopic labeling (e.g., deuterated solvents) to trace fragmentation pathways in HRMS.
• Synchrotron XRD for resolving ambiguous electron density maps in crystalline phases .

Q. What experimental designs are suitable for studying the compound’s photophysical properties and potential as a fluorescent probe?

• Answer : Use time-resolved fluorescence spectroscopy (TCSPC) to measure lifetime (τ) and quantum yield (Φ). Solvatochromic shifts in polar solvents indicate intramolecular charge transfer (ICT). For quenching studies, titrate with biomolecules (e.g., albumin) and analyze via Stern-Volmer plots. Confocal microscopy can validate cellular uptake and localization .

Methodological Considerations

Q. How can researchers mitigate batch-to-batch variability during scale-up synthesis?

• Answer : Implement Quality by Design (QbD) principles:

• Define critical quality attributes (CQAs: purity, particle size).
• Use PAT (Process Analytical Technology) tools (e.g., inline FTIR) for real-time monitoring.
• Optimize crystallization conditions (anti-solvent addition rate, seeding) to control polymorphism .

Q. What statistical approaches are recommended for analyzing dose-response data in pharmacological assays?

• Answer : Fit sigmoidal curves (Hill equation) using nonlinear regression (GraphPad Prism). Calculate EC₅₀/IC₅₀ with 95% confidence intervals. For multiplexed assays (e.g., cytotoxicity + target inhibition), apply multivariate ANOVA to account for covariance. Bootstrap resampling enhances robustness in small datasets .